Cas no 2097944-85-7 (5-Alanyl-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione)

• Product Name: 5-Alanyl-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione
• CAS No: 2097944-85-7
• MF: C₁₀H₁₅N₃O₃
• MW: 225.244402170181
• CID: 4776002
• Update Time: 2025-05-21

5-Alanyl-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione Chemical and Physical Properties

Names and Identifiers

• 5-alanyl-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione
• 5-(2-aminopropanoyl)-2-methyl-3a,4,6,6a-tetrahydropyrrolo[3,4-c]pyrrole-1,3-dione
• 5-Alanyl-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione

• Inchi： 1S/C10H15N3O3/c1-5(11)8(14)13-3-6-7(4-13)10(16)12(2)9(6)15/h5-7H,3-4,11H2,1-2H3
• InChI Key： UBVAMEUMBULTJC-UHFFFAOYSA-N
• SMILES： O=C1C2CN(C(C(C)N)=O)CC2C(N1C)=O

Computed Properties

• Exact Mass: 225.11134135 g/mol
• Monoisotopic Mass: 225.11134135 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 83.7
• Molecular Weight: 225.24

Additional information on 5-Alanyl-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione

Introduction to 5-Alanyl-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione (CAS No. 2097944-85-7)

5-Alanyl-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique scaffold and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 2097944-85-7, belongs to the tetrahydropyrrolopyrrole class of heterocycles, which are known for their broad spectrum of biological functions and pharmaceutical relevance. The presence of both amide and lactam functionalities in its structure suggests a high degree of reactivity and adaptability in molecular design, making it a promising candidate for further investigation.

The molecular framework of 5-Alanyl-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione consists of a fused bicyclic system with an amide side chain attached to the pyrrole ring. This specific arrangement of functional groups positions the compound as a versatile building block for drug discovery efforts. The amide group at the 5-position introduces potential sites for hydrogen bonding and interaction with biological targets, while the methyl substituent at the 2-position may influence electronic properties and metabolic stability. Such structural features are often exploited in the design of bioactive molecules to enhance binding affinity and selectivity.

In recent years, there has been growing interest in tetrahydropyrrolopyrrole derivatives due to their demonstrated efficacy in modulating various biological pathways. Studies have shown that these compounds can exhibit inhibitory activity against enzymes and receptors involved in inflammation, cancer progression, and neurodegenerative diseases. The 5-Alanyl-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione structure aligns well with this trend, as its core scaffold is reminiscent of several known pharmacophores that have shown promise in preclinical and clinical trials.

One of the most compelling aspects of this compound is its potential to serve as a precursor for more complex derivatives through functional group modifications. The lactam ring within the molecule provides a site for further chemical manipulation, allowing researchers to explore different pharmacological profiles by introducing additional substituents or altering existing ones. This flexibility is particularly valuable in drug development pipelines where lead optimization is a critical step.

The synthesis of 5-Alanyl-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione presents both challenges and opportunities for synthetic chemists. The construction of the fused heterocyclic system requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies such as transition-metal-catalyzed coupling reactions and intramolecular cyclizations have been employed to achieve the desired structure efficiently. These approaches not only highlight the compound's synthetic accessibility but also underscore the importance of innovative chemical techniques in modern drug discovery.

From a biological perspective, the amide functionality in 5-Alanyl-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione suggests potential interactions with proteases and other enzymes that rely on amide bonds for their function. This has led to investigations into its inhibitory effects on enzymes such as caspases and matrix metalloproteinases (MMPs), which are implicated in various pathological processes. Preliminary studies have indicated that derivatives of this compound may exhibit anti-inflammatory properties by modulating enzyme activity associated with cytokine release and tissue degradation.

The role of methyl-substituted tetrahydropyrrolopyrroles in medicinal chemistry cannot be overstated. The methyl group at the 2-position not only influences electronic distribution within the molecule but also impacts its metabolic fate. This balance between structural stability and biotransformation is crucial for developing drugs that are both effective and safe. Computational modeling studies have been instrumental in understanding how these substituents affect binding kinetics and thermodynamics when interacting with biological targets.

Recent advancements in spectroscopic techniques have enabled researchers to gain deeper insights into the conformational behavior of 5-Alanyl-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione in solution and solid states. NMR spectroscopy has revealed fascinating details about hydrogen bonding networks within the molecule, while X-ray crystallography has provided high-resolution structures that inform rational drug design strategies. These structural insights are complemented by computational studies that predict how modifications to the core scaffold could enhance binding affinity or selectivity.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it an attractive candidate for developing novel materials with applications in biotechnology and nanomedicine. For instance, functionalized derivatives could be incorporated into drug delivery systems designed to target specific cellular compartments or tissues. Such innovations would leverage the compound's ability to interact selectively with biological matrices while maintaining stability under physiological conditions.

In conclusion,5-Alanyl-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione (CAS No. 2097944-85-7) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and promising biological activities. The combination of amide and lactam functionalities provides ample opportunities for further derivatization into bioactive molecules with therapeutic potential across multiple disease indications. As research continues to uncover new applications for tetrahydropyrrolopyrrole derivatives,5-Alanyl-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1, - dione will undoubtedly remain at forefrontof medicinal chemistry innovation.